Cas no 1555527-48-4 (2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine)

• Product Name: 2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine
• CAS No: 1555527-48-4
• MF: C₆H₇F₂NS
• MW: 163.18828701973
• CID: 5051351
• PubChem ID: 83108569
• Update Time: 2025-06-11

2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(thiophen-2-yl)ethan-1-amine
• 2,2-difluoro-2-thiophen-2-ylethanamine
• 2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine

• Inchi： 1S/C6H7F2NS/c7-6(8,4-9)5-2-1-3-10-5/h1-3H,4,9H2
• InChI Key： KMJVIXOIXVHJJS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• XLogP3: 1.1
• Topological Polar Surface Area: 54.3

Additional information on 2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine

Introduction to 2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine (CAS No. 1555527-48-4) and Its Emerging Applications in Chemical Biology

2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine, identified by the CAS number 1555527-48-4, is a fluorinated amine derivative featuring a thiophene moiety. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. The presence of both fluorine atoms and a thiophene ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The thiophen-2-yl group in the molecular structure contributes to the compound's aromaticity and potential for hydrogen bonding interactions, which are critical for biological activity. Fluorine atoms, on the other hand, are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in pharmaceuticals. The combination of these elements in 2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine suggests a promising candidate for developing small-molecule probes or leads for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets. Studies indicate that the fluorinated amine moiety can effectively engage with protein active sites, potentially modulating enzyme activity or receptor binding. For instance, preliminary virtual screening studies have highlighted its potential as an inhibitor of certain kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

The thiophene ring itself is a privileged scaffold in medicinal chemistry, known for its role in numerous bioactive compounds. Its incorporation into 2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine not only enhances the molecule's rigidity but also allows for further derivatization to tailor specific pharmacological properties. Researchers have been exploring its derivatives as scaffolds for antiviral and antibacterial agents, leveraging the thiophene-thiol interaction with biological targets.

In vitro experiments have begun to unravel the pharmacological profile of 2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine. Initial assays suggest moderate activity against certain bacterial strains, attributed to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, its interaction with mitochondrial enzymes has been investigated, raising interest in its potential as an antioxidant or neuroprotective agent.

The compound's fluorinated nature also makes it an attractive candidate for material science applications. Fluorinated molecules are widely used in advanced materials due to their thermal stability and chemical resistance. The structural motifs present in 2,2-Difluoro-2-(thiophen-2-yl)ethan-1-amine could be exploited to design novel polymers or liquid crystals with enhanced performance characteristics.

Future research directions include synthesizing libraries of analogs to optimize potency and selectivity. Techniques such as high-throughput screening and structure-based drug design will be instrumental in identifying lead compounds for further development. The integration of machine learning algorithms into virtual screening pipelines promises to accelerate the discovery process by predicting binding affinities and optimizing molecular structures.

The growing interest in fluorinated heterocycles underscores their significance in modern chemistry. CAS No. 1555527-48-4 represents a cornerstone compound that exemplifies how structural innovation can yield molecules with multifaceted applications. As research progresses, it is anticipated that 2,2-Difluoro-2-(thiophen-2-yl)ethan-1-am ine will continue to inspire new therapeutic strategies and material breakthroughs.